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Compound of Interest

Compound Name: Cys modifier 1

Cat. No.: B10857765 Get Quote

This guide provides essential safety and logistical information for the proper disposal of Cys
modifier 1 (MedChemExpress Catalog No.: HY-111945). The following procedures are based

on the Safety Data Sheet (SDS) classification of this product as a non-hazardous substance

and general best practices for laboratory chemical waste management.

Key Safety and Classification Data
The Safety Data Sheet (SDS) for Cys modifier 1 indicates that it is not classified as a

hazardous substance or mixture. However, standard laboratory safety protocols should always

be followed when handling this and any other chemical.
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Property Information Reference

Hazard Classification
Not a hazardous substance or

mixture

MedChemExpress Safety Data

Sheet for Cys modifier 1 (HY-

111945)[1]

CAS Number 2374314-08-4

MedChemExpress Safety Data

Sheet for Cys modifier 1 (HY-

111945)[1]

Molecular Formula C₁₈H₁₅N₅O₅

MedChemExpress Safety Data

Sheet for Cys modifier 1 (HY-

111945)[1]

Molecular Weight 381.34 g/mol

MedChemExpress Safety Data

Sheet for Cys modifier 1 (HY-

111945)[1]

First Aid Measures

Standard procedures for eye

and skin contact, inhalation,

and ingestion should be

followed.[1]

MedChemExpress Safety Data

Sheet for Cys modifier 1 (HY-

111945)

Experimental Protocols for Disposal
As Cys modifier 1 is classified as non-hazardous, no specific chemical neutralization or

deactivation protocols are required. The primary disposal method involves segregation into the

appropriate non-hazardous waste stream.

Disposal Workflow
The logical workflow for the disposal of Cys modifier 1 is outlined in the diagram below. This

workflow ensures that the material is handled in accordance with its classification and general

laboratory safety standards.
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Cys Modifier 1 Disposal Workflow

Initial Assessment

Solid Waste Disposal Solution Waste Disposal Empty Container Disposal

Start: Unused or Waste
Cys Modifier 1

Review Safety Data Sheet (SDS)
[Classification: Non-Hazardous]

Solid Cys Modifier 1
(e.g., powder, contaminated weigh paper)

If Solid

Cys Modifier 1 Solution
(e.g., in DMSO or other solvents)

If Solution

Empty Cys Modifier 1 Container

If Empty Container

Dispose in designated
non-hazardous solid chemical

waste container.
Is the solvent hazardous?

Dispose as hazardous
chemical waste according to

solvent's SDS.

Yes

Dispose in designated
non-hazardous liquid chemical

waste container.

No

Rinse container with an
appropriate solvent (e.g., ethanol or acetone).

Collect rinsate for disposal
with corresponding solvent waste.

Deface label and dispose of
container in regular laboratory glass

or plastic recycling/trash.

Click to download full resolution via product page

Caption: Disposal workflow for Cys modifier 1.
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Standard Operating Procedure (SOP) for Disposal
1. Personal Protective Equipment (PPE):

Always wear standard laboratory PPE, including safety glasses, a lab coat, and appropriate

chemical-resistant gloves.

2. Disposal of Unused Solid Cys Modifier 1:

If the material is in its solid (powder) form, it should be disposed of in a designated container

for non-hazardous solid chemical waste.

Do not dispose of solid chemicals in the regular trash to avoid accidental exposure to

custodial staff.

3. Disposal of Cys Modifier 1 Solutions:

Solvent Assessment: The disposal method for a solution of Cys modifier 1 is determined by

the solvent used.

Aqueous Solutions: If dissolved in a non-hazardous aqueous buffer, the solution can be

disposed of in the designated non-hazardous liquid waste container. Do not pour down the

drain unless permitted by your institution's environmental health and safety (EHS) office.

Organic Solvents (e.g., DMSO): If dissolved in an organic solvent like DMSO, the entire

solution must be treated as hazardous waste due to the solvent. Dispose of it in the

appropriate hazardous liquid waste container, following your institution's guidelines for

flammable or organic waste.

4. Disposal of Empty Containers:

Rinse the empty container with a suitable solvent (e.g., ethanol or acetone) to remove any

residual powder.

Collect the rinsate and dispose of it with the corresponding solvent waste stream.

After rinsing, deface or remove the original label.
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The clean, empty container can then be disposed of in the regular laboratory glassware or

plastic recycling bin.

5. Spill Cleanup:

In case of a spill, wear appropriate PPE.

For a solid spill, gently sweep up the material to avoid creating dust and place it in the non-

hazardous solid waste container.

For a liquid spill, absorb the material with an inert absorbent (e.g., vermiculite or sand) and

place it in the appropriate waste container (non-hazardous for aqueous solutions, hazardous

for organic solvent solutions).

Clean the spill area with soap and water.

Disclaimer: This document provides guidance based on the manufacturer's safety data sheet.

All laboratory personnel are responsible for following the specific waste disposal policies and

procedures established by their institution's Environmental Health and Safety (EHS)

department. If there is any uncertainty, consult your EHS office before proceeding with

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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